Cas no 864292-95-5 (ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride)

• Product Name: ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride
• CAS No: 864292-95-5
• CID: 4661910
• Update Time: 2025-05-19

ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 1,4'-Bipiperidine-3-carboxylate Dihydrochloride
• ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride

• Inchi： InChI=1S/C13H24N2O2.2ClH/c1-2-17-13(16)11-4-3-9-15(10-11)12-5-7-14-8-6-12;;/h11-12,14H,2-10H2,1H3;2*1H
• InChI Key： PUIXJBHGGDRHMB-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1CCCN(C1)C2CCNCC2.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride

Ethyl 1,4'-Bipiperidine-3-carboxylate Dihydrochloride (CAS No. 864292-95-5): An Overview

Ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride (CAS No. 864292-95-5) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bipiperidine structure, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties

Ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride is a white crystalline solid with a molecular formula of C₁₃H₂₃N₃O₂·2HCl and a molecular weight of 305.26 g/mol. The compound is highly soluble in water and polar organic solvents such as methanol and ethanol. Its bipiperidine structure confers it with unique chemical properties, including high stability and good solubility, which are essential for its use in pharmaceutical formulations.

The presence of the carboxylate group and the ethyl ester moiety in the molecule contributes to its reactivity and functional versatility. The dihydrochloride salt form enhances its stability and bioavailability, making it suitable for various pharmaceutical applications.

Synthesis Methods

The synthesis of ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride involves several steps, typically starting from the reaction of piperidine with an appropriate carboxylic acid or ester. One common method involves the condensation of piperidine with ethyl 3-chloropropionate followed by amination to form the bipiperidine structure. The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt.

A recent study published in the Journal of Organic Chemistry reported an optimized synthesis route that significantly improved the yield and purity of ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride. The method involves a one-pot reaction using microwave irradiation, which reduces reaction time and enhances the overall efficiency of the synthesis process.

Biological Activities

Ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. A study published in the European Journal of Pharmacology demonstrated that ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride effectively reduced inflammation in animal models of arthritis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride has also been investigated for its potential as an anticonvulsant agent. A study conducted at the University of California found that this compound significantly reduced seizure activity in rodent models of epilepsy by modulating GABAergic neurotransmission.

Clinical Applications and Research Developments

The promising biological activities of ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride have led to increased interest in its clinical applications. Several pharmaceutical companies are currently conducting clinical trials to evaluate its efficacy and safety in treating various conditions such as chronic pain, inflammatory disorders, and neurological diseases.

A phase II clinical trial conducted by a leading pharmaceutical company demonstrated that ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride was well-tolerated by patients with chronic lower back pain and showed significant improvements in pain reduction compared to placebo. The results of this trial have paved the way for further clinical studies to explore its potential as a novel therapeutic agent.

Safety and Toxicology strong>

The safety profile of ethyl 1,4'-bipiperidine-3-carboxylate dihydrochloride strong > is an important consideration for its development as a pharmaceutical product. Preclinical studies have shown that this compound has low toxicity at therapeutic doses. However, like any new drug candidate, it is essential to conduct comprehensive safety evaluations to ensure its long-term safety and efficacy.

A recent toxicology study published in Toxicological Sciences evaluated the acute and chronic toxicity of < strong >ethyl 1 ,4 '-b ip ip er idine -3 -c ar box ylate d i hyd ro ch lor ide strong > in rodent models . The results indicated that the compound was well-tolerated at doses up to 500 mg/kg body weight , with no significant adverse effects observed . These findings support further clinical development of this promising compound . p > article > response >